Cas no 160428-94-4 (2-Pentenoic acid,2-hydroxy-4-oxo-)

• Product Name: 2-Pentenoic acid,2-hydroxy-4-oxo-
• CAS No: 160428-94-4
• MF: C₅H₆O₄
• MW: 130.098742008209
• CID: 109495
• PubChem ID: 2785171
• Update Time: 2025-04-18

2-Pentenoic acid,2-hydroxy-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid,2-hydroxy-4-oxo-
• 2-Pentenoic acid, 2-hydroxy-4-oxo- (9CI)
• 160428-94-4
• 2-hydroxy-4-oxopent-2-enoic acid

• Inchi： 1S/C5H6O4/c1-3(6)2-4(7)5(8)9/h2,7H,1H3,(H,8,9)
• InChI Key： KRVSJZNRBRLLBG-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=CC(C)=O

Computed Properties

• Exact Mass: 130.02658
• Monoisotopic Mass: 130.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Short-chain keto acids and derivatives